Cas no 1805565-86-9 (3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-acetonitrile)

• Product Name: 3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-acetonitrile
• CAS No: 1805565-86-9
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4882735
• Update Time: 2025-10-25

3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-acetonitrile

• Inchi： 1S/C9H7F3N2O/c1-15-9-6(10)4-5(8(11)12)7(14-9)2-3-13/h4,8H,2H2,1H3
• InChI Key： PACXCGNUUOZRTB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N=C1CC#N)OC)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.6
• Topological Polar Surface Area: 45.9

Additional information on 3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-acetonitrile

3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-acetonitrile (CAS No. 1805565-86-9): An Overview of a Promising Compound in Pharmaceutical Research

3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-acetonitrile (CAS No. 1805565-86-9) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its difluoromethyl, fluoro, and methoxy substituents on a pyridine ring, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of 3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-acetonitrile is particularly noteworthy. The presence of the difluoromethyl group enhances the compound's metabolic stability and bioavailability, while the fluoro and methoxy substituents contribute to its binding affinity and selectivity for specific biological targets. These structural features collectively enhance the compound's potential as a lead molecule in drug discovery.

Recent studies have explored the pharmacological properties of 3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-acetonitrile. One notable area of research is its activity as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit significant inhibitory effects on enzymes such as kinases and proteases, which are implicated in conditions like cancer, inflammatory diseases, and viral infections. This broad-spectrum activity makes it a promising candidate for the development of multi-target therapeutics.

In addition to its enzymatic inhibition properties, 3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-acetonitrile has also demonstrated anti-inflammatory and anti-proliferative effects in preclinical studies. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and cell proliferation. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses.

The safety profile of 3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-acetonitrile is another critical aspect of its evaluation as a potential drug candidate. Preclinical toxicology studies have indicated that it exhibits low toxicity and good safety margins at therapeutic doses. This favorable safety profile, combined with its potent biological activity, positions it as an attractive molecule for further clinical development.

Clinical trials are currently underway to assess the efficacy and safety of 3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-acetonitrile in various therapeutic indications. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties in human subjects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The potential applications of 3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-acetonitrile extend beyond traditional small molecule drugs. Its unique chemical structure and biological activity make it an ideal candidate for the development of prodrugs and drug conjugates. Prodrug strategies can further enhance the compound's therapeutic index by improving its delivery to target tissues or cells, thereby reducing systemic side effects.

In conclusion, 3-(Difluoromethyl)-5-fluoro-6-methoxypyridine-2-acetonitrile (CAS No. 1805565-86-9) represents a promising compound with significant potential in pharmaceutical research. Its unique chemical structure, broad-spectrum biological activity, favorable safety profile, and versatility in drug development make it an exciting molecule to watch in the coming years. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing the treatment of various diseases.